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Compound of Interest

Compound Name: 3-(2-Thenoyl)propionic acid

Cat. No.: B188895

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 3-(2-
Thenoyl)propionic acid (CAS No: 4653-08-1). Adherence to these procedures is critical to
ensure personnel safety and environmental compliance.

I. Hazard Identification and Safety Precautions

3-(2-Thenoyl)propionic acid is classified as an irritant.[1] It can cause skin irritation, serious
eye irritation, and may cause respiratory irritation.[1][2] Always handle this compound in a well-
ventilated area, preferably within a chemical fume hood.[3][4][5]

Personal Protective Equipment (PPE):

When handling 3-(2-Thenoyl)propionic acid, the following PPE is mandatory:
o Eye Protection: Chemical safety goggles or a face shield.

» Hand Protection: Chemical-resistant gloves (e.qg., nitrile rubber).

» Body Protection: Laboratory coat.

» Respiratory Protection: If working outside a fume hood or if dust/aerosols are generated, use
a NIOSH-approved respirator.
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Il. Spill Management Protocol

In the event of a spill, follow these steps immediately:
Evacuate: Clear the immediate area of all personnel.
Ventilate: Ensure the area is well-ventilated.

Containment: Prevent the spill from spreading and entering drains or waterways.[3] Cover
drains if necessary.

Absorb: For liquid spills, use an inert, non-combustible absorbent material such as sand,
diatomaceous earth, or a universal binding agent.[4][5] For solid spills, carefully sweep or
scoop the material, avoiding dust generation.[3]

Collect: Place the absorbed material or spilled solid into a clearly labeled, sealed container
for hazardous waste.

Decontaminate: Clean the spill area thoroughly with a suitable solvent and then with soap
and water.

Dispose: Dispose of the contaminated materials as hazardous waste according to the
procedures outlined below.

lll. Disposal Procedures for 3-(2-Thenoyl)propionic
Acid

Waste material must be disposed of in accordance with national and local regulations. Do not
mix with other waste.

Step-by-Step Disposal Guide:
e Segregation:

o Collect waste 3-(2-Thenoyl)propionic acid and any contaminated materials (e.g.,
absorbent materials, gloves, weighing paper) in a designated, compatible, and clearly
labeled hazardous waste container.
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o Do not mix with other chemical waste unless compatibility has been confirmed.

e Containerization:

o Use a container that is in good condition, compatible with the chemical, and has a secure,
tight-fitting lid.

o Label the container with "Hazardous Waste" and the full chemical name: "3-(2-
Thenoyl)propionic acid".

o Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area.

o Keep the container away from heat, sparks, open flames, and other ignition sources.[4][5]

[6]
o Store in a cool, dry place.[3]
o Arrangement for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

o Provide the EHS office or contractor with the complete chemical name and any other
relevant hazard information.

o Documentation:

o Maintain a log of the accumulated hazardous waste, including the chemical name,
guantity, and date of generation.

Quantitative Data Summary
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Property Value Source
Molecular Formula C8H803S [1]
Molecular Weight 184.21 g/mol [1]

GHS Hazard Codes

H315, H319, H335

[1]

GHS Precautionary Codes

P261, P264, P271, P280,
P302+P352, P304+P340,
P305+P351+P338, P319,
P321, P332+P317,

P337+P317, P362+P364,
P403+P233, P405, P501

[1]

Disposal Precautionary

Statement

P501: Dispose of

contents/container to an

approved waste disposal plant.

IV. Experimental Workflow and Decision Making

The following diagrams illustrate the logical workflow for the proper disposal of 3-(2-
Thenoyl)propionic acid.
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Spill or Unused Material

Is it a spill or unused material?

Spill

Waste Generation & Segregation v

Generation of 3-(2-Thenoyl)propionic acid waste Follow Spill Management Protocol Unused Material

Y \ 4 Y

Segregate waste into a designated, labeled hazardous waste container Transfer to designated hazardous waste container

Storage and Disposal
Y J P Y

Store sealed container in a designated hazardous waste accumulation area

Y

IContact Environmental Health & Safety (EHS) or licensed contractor for pickup

Y

Complete all necessary waste disposal documentation

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Disposal Decision Pathway
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b188895#3-2-thenoyl-propionic-acid-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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